Cas no 52726-28-0 (Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride)
52726-28-0 structure
Product Name:Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride
CAS No:52726-28-0
MF:C9H15ClN2O2
MW:218.680601358414
CID:937352
PubChem ID:24195727
Update Time:2025-04-19
Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2,5-dimethylimidazol-1-yl)acetate,hydrochloride
- Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate
- hydrochloride
- NSC195975
- NSC-195975
- DS-000465
- Ethyl (2,5-dimethyl-1H-imidazol-1-yl)acetate--hydrogen chloride (1/1)
- 52726-28-0
- DTXSID50638716
- Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride
-
- Inchi: 1S/C9H14N2O2.ClH/c1-4-13-9(12)6-11-7(2)5-10-8(11)3;/h5H,4,6H2,1-3H3;1H
- InChI Key: KRGNNVDUDVNRSH-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(CN1C(C)=NC=C1C)=O
Computed Properties
- Exact Mass: 182.10562
- Monoisotopic Mass: 218.0822054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
- LogP: 1.86500
Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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